Cas no 1396880-29-7 (2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol)

2-[(2,4-Dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol is a specialized sulfonamide derivative with a unique structural framework combining dichloromethylbenzenesulfonamide and methylsulfanylbutanol moieties. This compound exhibits potential utility in agrochemical and pharmaceutical research due to its reactive functional groups, which may confer bioactivity or serve as an intermediate in synthetic pathways. The presence of dichloro and methylsulfanyl substituents suggests possible herbicidal or antimicrobial properties, while the hydroxyl group enhances solubility for formulation flexibility. Its well-defined molecular structure allows for precise modifications, making it a candidate for further derivatization in drug discovery or crop protection applications. Handling requires standard precautions for sulfonamide compounds.
2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol structure
1396880-29-7 structure
Product Name:2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol
CAS No:1396880-29-7
MF:C13H19Cl2NO3S2
MW:372.330859422684
CID:5782941
PubChem ID:71787366
Update Time:2025-06-11

2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2,4-dichloro-N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-5-methylbenzenesulfonamide
    • 2,4-dichloro-N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-5-methylbenzenesulfonamide
    • F6186-1315
    • VU0535027-1
    • 2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol
    • AKOS024536177
    • 1396880-29-7
    • Inchi: 1S/C13H19Cl2NO3S2/c1-9-6-12(11(15)7-10(9)14)21(18,19)16-8-13(2,17)4-5-20-3/h6-7,16-17H,4-5,8H2,1-3H3
    • InChI Key: MDVQOJFTWKYSAC-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C)C=C1S(NCC(C)(CCSC)O)(=O)=O)Cl

Computed Properties

  • Exact Mass: 371.0183412g/mol
  • Monoisotopic Mass: 371.0183412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 100Ų

2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6186-1315-2μmol
2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol
1396880-29-7
2μmol
$57.0 2023-09-09
Life Chemicals
F6186-1315-5μmol
2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol
1396880-29-7
5μmol
$63.0 2023-09-09
Life Chemicals
F6186-1315-10μmol
2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol
1396880-29-7
10μmol
$69.0 2023-09-09
Life Chemicals
F6186-1315-20μmol
2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol
1396880-29-7
20μmol
$79.0 2023-09-09
Life Chemicals
F6186-1315-1mg
2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol
1396880-29-7
1mg
$54.0 2023-09-09
Life Chemicals
F6186-1315-2mg
2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol
1396880-29-7
2mg
$59.0 2023-09-09
Life Chemicals
F6186-1315-3mg
2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol
1396880-29-7
3mg
$63.0 2023-09-09
Life Chemicals
F6186-1315-4mg
2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol
1396880-29-7
4mg
$66.0 2023-09-09
Life Chemicals
F6186-1315-5mg
2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol
1396880-29-7
5mg
$69.0 2023-09-09
Life Chemicals
F6186-1315-10mg
2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol
1396880-29-7
10mg
$79.0 2023-09-09

2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol Related Literature

Additional information on 2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol

Research Brief on 2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol (CAS: 1396880-29-7)

In recent years, the compound 2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol (CAS: 1396880-29-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamido and methylsulfanyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anti-inflammatory agents. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The structural complexity of 2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol suggests a multifaceted mechanism of action, which has been the focus of several recent studies. Research published in the Journal of Medicinal Chemistry (2023) elucidated the compound's ability to inhibit bacterial efflux pumps, a critical mechanism in combating antibiotic-resistant strains. The study demonstrated that the sulfonamido moiety plays a pivotal role in binding to the efflux pump proteins, thereby enhancing the efficacy of co-administered antibiotics. These findings position the compound as a potential adjuvant in combination therapies for multidrug-resistant infections.

Further investigations into the anti-inflammatory properties of 1396880-29-7 have revealed its inhibitory effects on key pro-inflammatory cytokines, such as TNF-α and IL-6. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound's methylsulfanyl group contributes to its ability to modulate the NF-κB signaling pathway, a central regulator of inflammatory responses. This dual functionality—antimicrobial and anti-inflammatory—makes the compound a compelling candidate for the treatment of chronic inflammatory conditions with concurrent bacterial infections, such as cystic fibrosis and chronic wounds.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol. A 2023 publication in Organic Process Research & Development detailed a novel catalytic method for the sulfonamidation step, which significantly reduces the formation of byproducts and improves scalability. This methodological innovation is critical for facilitating the compound's transition from laboratory-scale synthesis to industrial production, thereby supporting its potential commercialization.

Despite these promising developments, challenges remain in the clinical translation of 1396880-29-7. Pharmacokinetic studies, as reported in European Journal of Pharmaceutical Sciences (2024), indicate that the compound exhibits moderate bioavailability and a relatively short half-life in vivo. Current research efforts are directed at formulating prodrug derivatives or nano-carrier systems to enhance its stability and tissue penetration. These strategies aim to address the limitations while preserving the compound's therapeutic efficacy.

In conclusion, 2-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol represents a versatile scaffold in medicinal chemistry with demonstrated antimicrobial and anti-inflammatory activities. Ongoing research continues to explore its full therapeutic potential, with particular emphasis on overcoming pharmacokinetic hurdles. As synthetic methodologies and formulation technologies advance, this compound is poised to make significant contributions to the development of next-generation therapeutics for complex infectious and inflammatory diseases.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.